17-Methyl-5alpha-androstane-3beta,17beta-diol

• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: (3S,5S,8R,9S,10S,13S,14S,17S)-10,13,17-trimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C20H34O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h13-17,21-22H,4-12H2,1-3H3/t13-,14-,15+,16-,17-,18-,19-,20-/m0/s1
• InChI Key: QGKQXZFZOIQFBI-UYEYMFBJSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C)O)C)O
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4(C)O)C)O
• Pictograms: Irritant; Health Hazard
• CAS No.: 641-83-8

Description

17Alpha-methyl-3beta,17beta-dihydroxy-5alpha-androstane: belongs to the class of organic compounds known as androgens and derivatives. These compounds are 3-hydroxylated C19 steroid hormones, favoring the development of masculine characteristics. Notably, they also impact scalp and body hair in humans .

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: As a model compound for studying steroid chemistry.

Biology: Investigating androgen receptor interactions.

Medicine: Potential therapeutic use in hormone replacement therapy.

Industry: Precursor for the synthesis of other steroids.

Preparation Methods

Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common approach is through chemical modification of natural steroids or their precursors. Specific synthetic routes may vary, but they typically include oxidation, reduction, and cyclization reactions.

Reaction Conditions::

Oxidation: Oxidation of a precursor steroid (such as testosterone) at specific positions using reagents like chromic acid or potassium permanganate.

Reduction: Reduction of the ketone group to form the hydroxyl group at C17 using reducing agents like sodium borohydride.

Cyclization: Formation of the androstane ring system through intramolecular reactions.

Industrial Production:: Industrial-scale production methods often involve semi-synthesis from natural steroids or their derivatives. These processes are optimized for efficiency, yield, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions::

Oxidation: Conversion of hydroxyl groups to ketones or aldehydes.

Reduction: Reduction of ketones or aldehydes to hydroxyl groups.

Substitution: Replacement of functional groups (e.g., halogenation at C17).

Cyclization: Formation of the steroid ring system.

Common Reagents and Conditions::

Oxidation: Chromic acid, potassium permanganate.

Reduction: Sodium borohydride.

Substitution: Halogens (e.g., bromination, chlorination).

Cyclization: Acidic or basic conditions.

Major Products:: The major product is 17Alpha-methyl-3beta,17beta-dihydroxy-5alpha-androstane itself.

Mechanism of Action

The compound exerts its effects by binding to androgen receptors. Activation of these receptors regulates gene expression, influencing masculine traits, muscle growth, and other physiological processes.

Comparison with Similar Compounds

While 17Alpha-methyl-3beta,17beta-dihydroxy-5alpha-androstane is unique due to its methyl substitution at C17, similar compounds include testosterone, dihydrotestosterone, and other androgens.